Cas no 1105217-99-9 (N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide)

• Product Name: N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide
• CAS No: 1105217-99-9
• MF: C₂₀H₂₅N₃O₃S₂
• MW: 419.560802221298
• CID: 6030702
• PubChem ID: 30860028
• Update Time: 2025-06-12

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide
• 4-Thiazoleacetamide, N-[2-(1-cyclohexen-1-yl)ethyl]-2-[[4-(methylsulfonyl)phenyl]amino]-
• F5382-1065
• AKOS024508298
• N-[2-(cyclohexen-1-yl)ethyl]-2-[2-(4-methylsulfonylanilino)-1,3-thiazol-4-yl]acetamide
• VU0643052-1
• 1105217-99-9
• N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(2-((4-(methylsulfonyl)phenyl)amino)thiazol-4-yl)acetamide

• Inchi： 1S/C20H25N3O3S2/c1-28(25,26)18-9-7-16(8-10-18)22-20-23-17(14-27-20)13-19(24)21-12-11-15-5-3-2-4-6-15/h5,7-10,14H,2-4,6,11-13H2,1H3,(H,21,24)(H,22,23)
• InChI Key： CDDXVZFUSMUEQI-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2CCCCC=2)=O)N=C1NC1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 419.13373402g/mol
• Monoisotopic Mass: 419.13373402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide

Introduction to N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide and Its Applications in Modern Chemical Biology

N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide, a compound with the CAS number 1105217-99-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound integrates several key pharmacophoric elements, including a cyclohexenyl moiety and a thiazole ring system, which are well-documented for their biological activity and interaction with biological targets.

The cyclohexenyl group in N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide contributes to the compound's solubility and metabolic stability, making it a promising candidate for oral administration. This feature is particularly crucial in pharmaceutical design, where bioavailability and pharmacokinetic profiles are critical determinants of therapeutic efficacy. Furthermore, the presence of the thiazole ring system suggests potential interactions with enzymes and receptors involved in various cellular processes, including inflammation, apoptosis, and signal transduction.

The amide functional group in the compound's name underscores its versatility as a synthetic intermediate. Amides are widely recognized for their role in drug design due to their ability to form hydrogen bonds and their stability under various physiological conditions. In N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide, the amide linkage connects the cyclohexenyl and thiazole moieties, facilitating the compound's structural integrity and functional utility. This arrangement allows for further derivatization and modification, enabling researchers to explore a wide range of biological activities.

The sulfonamide group, represented by 4-methanesulfonylphenyl, is another key pharmacophore in this compound. Sulfonamides have a long history of use in medicine due to their broad spectrum of biological activities. They are known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The presence of the sulfonamide moiety in N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide suggests potential applications in the development of drugs targeting conditions such as inflammation, infectious diseases, and cancer.

In recent years, there has been growing interest in the development of small molecules that can modulate inflammatory pathways. Inflammation is a complex biological process that plays a central role in various diseases, including autoimmune disorders, cardiovascular diseases, and cancer. N-[2-(cyclohex-1-en-1-yl)ethyl]-2-{2-[(4-methanesulfonylphenyl)amino]-1,3-thiazol-4-yl}acetamide has shown promise in preclinical studies as an inhibitor of key inflammatory mediators. Its ability to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been particularly noted. These enzymes are involved in the synthesis of prostaglandins and leukotrienes, which are major mediators of inflammation.

The compound's structural features also make it a valuable tool for studying the mechanisms of drug action. By targeting specific enzymes and receptors involved in inflammatory pathways, N-[2-(cyclohexen-en-1-yle]ethyl)-]... can provide insights into the molecular basis of these pathways. This information is crucial for developing more effective drugs with improved efficacy and reduced side effects. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in treating neurological disorders associated with inflammation.

The synthesis of N-[2-(cyclohexen-en-1-yle]ethyl)-]... involves multi-step organic reactions that showcase the expertise of synthetic chemists in constructing complex molecular structures. The synthesis typically begins with the preparation of key intermediates such as 4-methanesulfonylbenzeneamine and 2-aminothiazole derivatives. These intermediates are then coupled using amide-forming reactions to yield the final product. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the amide linkage between the cyclohexenyl and thiazole moieties.

The purity and quality of N-[2-(cyclohexen-en-1-yle]ethyl)-]... are critical factors that determine its efficacy in biological assays. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for analyzing the purity of this compound. Additionally, mass spectrometry (MS) is employed to confirm its molecular weight and structural integrity.

In conclusion, N-[2-(cyclohexen-en-1-yle]ethyl)-]... represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure integrates several key pharmacophoric elements that make it a promising candidate for drug development. The compound's ability to modulate inflammatory pathways has been demonstrated in preclinical studies, highlighting its potential therapeutic applications. As research continues to uncover new insights into the mechanisms of disease pathogenesis, compounds like N-[... will play an increasingly important role in developing innovative treatments for various human diseases.